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Compound of Interest

Compound Name: Chloromethyltriisopropoxysilane
CAS No.: 18162-82-8
Cat. No.: B101106

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Nomenclature

Chloromethyltriisopropoxysilane, a key reagent in bespoke synthesis and surface
modification, is identified by the CAS Number 18162-82-8. While its formal IUPAC name is
(Chloromethyl)tris(propan-2-yloxy)silane, it is known by several synonyms in the scientific and
commercial literature. Understanding these alternative names is crucial for comprehensive
literature searches and material sourcing.

Table 1: Synonyms and Identifiers for Chloromethyltriisopropoxysilane

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b101106#bc-rfq
https://www.benchchem.com/product/b101106/docs?utm_src=pdf-body#a-deep-dive-into-chloromethyltriisopropoxysilane-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b101106/docs?utm_src=pdf-body#a-deep-dive-into-chloromethyltriisopropoxysilane-a-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Type Identifier

CAS Number 18162-82-8

IUPAC Name (Chloromethyl)tris(propan-2-yloxy)silane
Synonym Silane, (chloromethyl)tris(1-methylethoxy)-[1]
Synonym (Chloromethy!)[Tris(Propan-2-Yloxy)]Silane[2]
Synonym chloromethyl-tri(propan-2-yloxy)silane[1]
Commercial Name DK155[1]

Molecular Formula C10H23CIOSSi[Z]

SMILES

CC(C)O(OC(C)C)OC(C)C[2]

Physicochemical Properties: A Foundation for

Application

A thorough understanding of the physicochemical properties of

Chloromethyltriisopropoxysilane is paramount for its effective and safe use in experimental

design. This colorless to pale yellow liquid possesses a unique combination of reactivity and

stability, stemming from its chloromethyl and triisopropoxy functionalities.[2]

Table 2: Key Physicochemical Properties of Chloromethyltriisopropoxysilane

Property Value Source
Molecular Weight 254.83 g/mol [3]
Boiling Point 195-198 °C [415]
Density 0.962 g/mL at 25 °C [3][6]
Refractive Index 1.4145 [5]

Flash Point

181 °F (82.78 °C) - closed cup [3]

Hydrolytic Sensitivity

Reacts slowly with

[5]

moisture/water
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The presence of the three isopropoxy groups provides a degree of hydrolytic stability compared
to more reactive alkoxysilanes, yet they readily undergo hydrolysis and condensation reactions,
which is the basis for their use in modifying hydroxyl-bearing surfaces.[7] The chloromethyl
group, on the other hand, is a versatile handle for a variety of nucleophilic substitution
reactions, allowing for the covalent attachment of a wide range of organic and biological
molecules.[2][7]

Core Applications in Research and Development

The dual reactivity of Chloromethyltriisopropoxysilane makes it a valuable tool in several
areas of scientific research, particularly in drug development and materials science.

Surface Modification and Bioconjugation

Chloromethyltriisopropoxysilane is extensively used as a coupling agent to modify the
surfaces of inorganic substrates like silica, glass, and metal oxides. This modification is critical
for enhancing the adhesion between organic polymers and inorganic materials.[2] In the
context of drug development, this capability is harnessed to functionalize surfaces for various
applications:

e Biosensors: The chloromethyl group can be used to immobilize proteins, antibodies, or
nucleic acids onto sensor surfaces for diagnostic applications.

e Drug Delivery Systems: The surfaces of nanoparticles, such as mesoporous silica
nanoparticles (MSNs), can be functionalized to control drug release, improve
biocompatibility, and attach targeting ligands for site-specific delivery.

o Chromatography: Stationary phases in chromatography can be modified to alter their
selectivity and performance.

The fundamental mechanism of surface modification involves the hydrolysis of the isopropoxy
groups to form silanols, which then condense with the hydroxyl groups on the substrate surface
to form stable siloxane bonds.
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Caption: Hydrolysis and Condensation of Chloromethyltriisopropoxysilane on a

Hydroxylated Surface.

Precursor for Functionalized Materials

Beyond surface modification, Chloromethyltriisopropoxysilane serves as a precursor for the
synthesis of functionalized silica materials.[2] By incorporating this silane during the synthesis
of silica nanoparticles, the chloromethyl groups become an integral part of the material's
structure. This "in-situ” functionalization allows for a more uniform distribution of reactive sites
throughout the material compared to post-synthesis surface grafting. These functionalized
materials are of significant interest in drug delivery, where the chloromethyl groups can be used
to attach drugs, polymers, or targeting moieties.

Experimental Protocols for the Advanced
Researcher

To bridge the gap between theoretical understanding and practical application, this section
provides detailed, step-by-step protocols for key experimental workflows involving
Chloromethyltriisopropoxysilane.
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Protocol: Surface Functionalization of Silica
Nanoparticles for Drug Delivery Applications

This protocol details the post-synthesis grafting of Chloromethyltriisopropoxysilane onto
silica nanoparticles (SNPs), creating a versatile platform for subsequent drug conjugation or the
attachment of targeting ligands.

Materials:

Silica Nanoparticles (SNPs)

Chloromethyltriisopropoxysilane (CAS 18162-82-8)

Anhydrous Toluene

Ethanol

Ammonium Hydroxide

Deionized Water

Nitrogen gas

Equipment:

¢ Round-bottom flask with reflux condenser

Magnetic stirrer with heating mantle

Centrifuge

Ultrasonic bath

Oven

Procedure:

» Activation of Silica Nanopatrticles:

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b101106/docs?utm_src=pdf-body#a-deep-dive-into-chloromethyltriisopropoxysilane-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b101106/docs?utm_src=pdf-body#a-deep-dive-into-chloromethyltriisopropoxysilane-a-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Disperse a known quantity of SNPs in a 1 M solution of hydrochloric acid.

o Stir the suspension for 1 hour at room temperature to ensure a high density of surface
silanol groups.

o Collect the activated SNPs by centrifugation, and wash repeatedly with deionized water
until the pH of the supernatant is neutral.

o Dry the activated SNPs in an oven at 120 °C overnight.

¢ Silanization Reaction:

o

In a round-bottom flask under a nitrogen atmosphere, disperse the dried, activated SNPs
in anhydrous toluene.

(¢]

Sonicate the suspension for 15 minutes to ensure a homogeneous dispersion.

[¢]

Add Chloromethyltriisopropoxysilane to the suspension (typically a 1-5% v/v solution).

[¢]

Heat the reaction mixture to reflux (approximately 110 °C) and maintain under vigorous
stirring for 12-24 hours.

e Washing and Purification:
o Allow the reaction mixture to cool to room temperature.
o Collect the functionalized SNPs by centrifugation.

o Wash the collected nanopatrticles thoroughly with toluene and then ethanol to remove any
unreacted silane and byproducts. Repeat the washing steps three times.

e Drying and Storage:
o Dry the purified, functionalized SNPs in an oven at 60-80 °C.

o Store the dried nanoparticles in a desiccator to prevent hydrolysis from atmospheric
moisture.

Characterization:
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o Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the
chloromethyl group and siloxane bonds.

e Thermogravimetric Analysis (TGA): To quantify the grafting density of the organosilane on
the nanopatrticle surface.

» Dynamic Light Scattering (DLS) and Zeta Potential: To assess the size distribution and
surface charge of the functionalized nanopatrticles.
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Start: Silica Nanoparticles
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:
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:
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:
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Caption: Workflow for the Surface Functionalization of Silica Nanoparticles.
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Subsequent Nucleophilic Substitution for
Bioconjugation

The chloromethyl-functionalized silica nanoparticles can then be used as a substrate for
attaching a wide variety of molecules through nucleophilic substitution. For example, a thiol-
containing drug or targeting ligand (R-SH) can be conjugated to the surface.

Reaction Scheme:
SNP-CH2Cl| + R-SH + Base — SNP-CH2-S-R + Base-HCI

This reaction provides a stable thioether linkage, covalently attaching the molecule of interest
to the nanoparticle surface. The choice of base and solvent will depend on the specific
nucleophile being used.

Conclusion

Chloromethyltriisopropoxysilane is a powerful and versatile reagent for researchers,
scientists, and drug development professionals. Its unique combination of a reactive
chloromethyl group and hydrolyzable isopropoxy groups allows for the tailored modification of
surfaces and the synthesis of functionalized materials. A thorough understanding of its
chemical properties and the application of robust experimental protocols, such as those
detailed in this guide, will enable the development of innovative solutions in areas ranging from
targeted drug delivery to advanced diagnostics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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